Cas no 726152-52-9 (2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one)
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- <br>2-(1H-Benzoimidazol-2-yl)-4-chloro-5-(3-hydroxy-propylamino)-2H-pyridazin-3 -one
- 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one
- CHEMBL1342141
- HMS2308A07
- G35842
- 2-(1H-benzimidazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]pyridazin-3(2H)-one
- STL301517
- MLS000568492
- SMR000154632
- Z56886346
- CS-0219659
- EN300-04598
- AKOS000267433
- 726152-52-9
- 2-(1H-Benzoimidazol-2-yl)-4-chloro-5-(3-hydroxy-propylamino)-2H-pyridazin-3-one
- 2-(1H-benzimidazol-2-yl)-4-chloro-5-(3-hydroxypropylamino)pyridazin-3-one
-
- Inchi: 1S/C14H14ClN5O2/c15-12-11(16-6-3-7-21)8-17-20(13(12)22)14-18-9-4-1-2-5-10(9)19-14/h1-2,4-5,8,16,21H,3,6-7H2,(H,18,19)
- InChI Key: ZSWZCUMPNINDEZ-UHFFFAOYSA-N
- SMILES: ClC1C(N(C2=NC3C=CC=CC=3N2)N=CC=1NCCCO)=O
Computed Properties
- Exact Mass: 319.0836024Da
- Monoisotopic Mass: 319.0836024Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 93.6Ų
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457679-1g |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95%+ | 1g |
$323 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22628-100MG |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95% | 100MG |
¥ 343.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22628-250MG |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95% | 250MG |
¥ 495.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22628-500MG |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95% | 500MG |
¥ 910.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22628-1G |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95% | 1g |
¥ 1,359.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22628-5G |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95% | 5g |
¥ 4,078.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22628-10G |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 95% | 10g |
¥ 6,798.00 | 2023-03-07 | |
| Aaron | AR019IHT-50mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 96% | 50mg |
$83.00 | 2023-12-13 | |
| Aaron | AR019IHT-100mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 96% | 100mg |
$116.00 | 2023-12-13 | |
| Aaron | AR019IHT-250mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one |
726152-52-9 | 96% | 250mg |
$152.00 | 2023-12-13 |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one
Comprehensive Overview of 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one (CAS No. 726152-52-9)
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one (CAS No. 726152-52-9) is a heterocyclic compound with a unique structural framework, combining benzodiazole and dihydropyridazinone moieties. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers opportunities for molecular modification and bioactivity optimization.
The benzodiazol and dihydropyridazinone components of this compound contribute to its diverse chemical properties. The presence of a chloro substituent at the 4-position and a 3-hydroxypropylamino group at the 5-position enhances its reactivity and potential for forming derivatives. These features make 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one a valuable intermediate in synthetic chemistry, particularly for designing novel bioactive molecules.
In recent years, the demand for heterocyclic compounds like 726152-52-9 has surged due to their relevance in medicinal chemistry and drug design. Scientists are exploring its potential as a scaffold for developing enzyme inhibitors, receptor modulators, and other therapeutic agents. The compound's ability to interact with biological targets, such as kinases and G-protein-coupled receptors, has made it a subject of extensive research in academic and industrial laboratories.
From a synthetic perspective, 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one can be prepared through multi-step organic reactions, including condensation, cyclization, and functional group transformations. The chloro and hydroxypropylamino groups provide handles for further chemical modifications, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This flexibility is crucial for optimizing pharmacological properties such as potency, selectivity, and bioavailability.
The compound's physicochemical properties, including solubility, stability, and lipophilicity, are key considerations for its applications. Researchers often employ computational chemistry tools to predict these properties and guide experimental work. For instance, molecular docking and quantitative structure-activity relationship (QSAR) models can help identify potential biological targets and optimize the compound's drug-likeness.
In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for compounds like 726152-52-9. Innovations such as catalyst-free reactions, microwave-assisted synthesis, and biocatalysis are being explored to reduce environmental impact and improve efficiency. These advancements align with the global push toward sustainable pharmaceutical manufacturing and green solvents.
The market for specialty chemicals like 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one is expanding, driven by increasing R&D investments in drug discovery and personalized medicine. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality intermediates to support their pipelines. As a result, suppliers of 726152-52-9 must ensure stringent quality control, including HPLC purity and NMR verification, to meet industry standards.
For researchers working with CAS No. 726152-52-9, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, including recommendations for personal protective equipment (PPE) and waste disposal.
Looking ahead, the future of 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one lies in its potential to contribute to breakthrough therapies. With advancements in AI-driven drug discovery and high-throughput screening, this compound could play a pivotal role in identifying new treatments for diseases such as cancer, inflammation, and infectious disorders. Collaborative efforts between academia and industry will be crucial to unlocking its full potential.
In summary, 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one (CAS No. 726152-52-9) is a versatile and promising compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structure and functional groups make it a valuable tool for scientists exploring new frontiers in drug development and molecular design. As research continues, this compound is poised to make significant contributions to the field of medicinal chemistry.
726152-52-9 (2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one) Related Products
- 2377035-38-4(2-(1H-Benzimidazol-2-yl)-4-chloro-5-piperazin-1-ylpyridazin-3-one;hydrochloride)
- 878569-80-3(1H-Azepine, 1-[[4-[1-(1H-benzimidazol-2-yl)-5-chloro-1,6-dihydro-6-oxo-4-pyridazinyl]-1-piperazinyl]acetyl]hexahydro- (9CI))
- 878574-87-9(1H-Azepine, 1-[[1-[1-(1H-benzimidazol-2-yl)-5-chloro-1,6-dihydro-6-oxo-4-pyridazinyl]-4-piperidinyl]carbonyl]hexahydro- (9CI))
- 499227-78-0(2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one)
- 554404-38-5(2-(1H-Benzoimidazol-2-yl)-4-chloro-5-piperidin-1-yl-2H-pyridazin-3-one)
- 565192-21-4(2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(morpholin-4-yl)-2,3-dihydropyridazin-3-one)
- 879565-55-6(3(2H)-Pyridazinone,2-(1H-benzimidazol-2-yl)-5-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-4-chloro-)
- 879568-33-9(3(2H)-Pyridazinone,2-(1H-benzimidazol-2-yl)-4-chloro-5-[methyl(phenylmethyl)amino]-)
- 565192-19-0(2-(1H-Benzoimidazol-2-yl)-4-chloro-5-piperazin-1-yl-2H-pyridazin-3-one)
- 883475-44-3(2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one)